2-amino-1-ethyl-1H-1,3-benzodiazole-5-carbonitrile

• IUPAC Name: 2-amino-1-ethylbenzimidazole-5-carbonitrile
• InChI: InChI=1S/C10H10N4/c1-2-14-9-4-3-7(6-11)5-8(9)13-10(14)12/h3-5H,2H2,1H3,(H2,12,13)
• InChI Key: AYDFJWBVRKLCCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C#N)N=C1N
• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol
• CAS RN: 1379351-42-4

Description

2-amino-1-ethyl-1H-1,3-benzodiazole-5-carbonitrile is an organic compound with the CAS Number: 1379351-42-4. It has a molecular weight of 186.22. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 2-amino-1-ethyl-1H-benzimidazole-5-carbonitrile. The InChI code for this compound is 1S/C10H10N4/c1-2-14-9-4-3-7 (6-11)5-8 (9)13-10 (14)12/h3-5H,2H2,1H3, (H2,12,13).

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature.

Scientific Research Applications

Synthesis and Fluorescent Properties

One notable application involves the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives, which are investigated for their fluorescent properties. Such compounds are synthesized through a series of condensation reactions, with the potential use as fluorescent whitening agents for polyester fibers, indicating their importance in material science and textile engineering (Rangnekar & Rajadhyaksha, 1986).

Antioxidant and Antimicrobial Activities

Another area of application is in the development of novel compounds with significant antioxidant and antimicrobial activities. Derivatives of benzotriazole, for example, have been synthesized and tested for these properties, demonstrating the chemical's potential in pharmaceutical applications and the development of new treatments or preservatives (Al-Omran, El-Khair, & Mohareb, 2002).

Novel Heterocyclic Derivatives

The compound also serves as a building block in the synthesis of novel heterocyclic derivatives like pyrrolo[3′,4′:3,4]pyrido[1,2-a]benzimidazoles, highlighting its utility in the creation of complex organic molecules with potential applications in drug discovery and synthetic chemistry (Tereshchenko, Tolmachev, & Tverdokhlebov, 2004).

Synthesis of Pyrazole Derivatives

Furthermore, the compound is instrumental in the facile synthesis of pyrazole-4-carbonitrile derivatives, showcasing its versatility in chemical reactions and the potential to generate a variety of biologically active molecules. Such derivatives have been explored for their reactivity and potential in generating new compounds with possible pharmacological activities (Ali et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as imidazole derivatives, have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Similar compounds, such as imidazole derivatives, are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives, which share a similar structure, are known to impact a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Compounds with similar structures have been reported to exhibit a wide range of biological activities .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .